phyllactone A
phyllactone A
Brand Name:
Vulcanchem
CAS No.:
145613-54-3
VCID:
VC0131836
InChI:
InChI=1S/C32H50O6/c1-8-19(33)15-25(35)38-24-17-22-30(5)13-10-12-29(4,9-2)21(30)11-14-31(22,6)23-16-20(34)26-18(3)37-28(36)27(26)32(23,24)7/h18-24,33-34H,8-17H2,1-7H3/t18-,19?,20-,21+,22-,23+,24-,29+,30+,31-,32-/m1/s1
SMILES:
CCC(CC(=O)OC1CC2C3(CCCC(C3CCC2(C4C1(C5=C(C(OC5=O)C)C(C4)O)C)C)(C)CC)C)O
Molecular Formula:
C32H50O6
Molecular Weight:
530.7 g/mol
phyllactone A
CAS No.: 145613-54-3
Main Products
VCID: VC0131836
Molecular Formula: C32H50O6
Molecular Weight: 530.7 g/mol
| CAS No. | 145613-54-3 |
|---|---|
| Product Name | phyllactone A |
| Molecular Formula | C32H50O6 |
| Molecular Weight | 530.7 g/mol |
| IUPAC Name | [(3R,4R,5aS,5bR,7aS,8S,11aS,11bR,13R,13aS)-8-ethyl-4-hydroxy-3,5b,8,11a,13a-pentamethyl-1-oxo-4,5,5a,6,7,7a,9,10,11,11b,12,13-dodecahydro-3H-phenanthro[2,1-e][2]benzofuran-13-yl] 3-hydroxypentanoate |
| Standard InChI | InChI=1S/C32H50O6/c1-8-19(33)15-25(35)38-24-17-22-30(5)13-10-12-29(4,9-2)21(30)11-14-31(22,6)23-16-20(34)26-18(3)37-28(36)27(26)32(23,24)7/h18-24,33-34H,8-17H2,1-7H3/t18-,19?,20-,21+,22-,23+,24-,29+,30+,31-,32-/m1/s1 |
| Standard InChIKey | ASNLHWDCHRXQBN-CSYAWAKVSA-N |
| Isomeric SMILES | CCC(CC(=O)O[C@@H]1C[C@@H]2[C@]3(CCC[C@]([C@@H]3CC[C@]2([C@H]4[C@]1(C5=C([C@H](OC5=O)C)[C@@H](C4)O)C)C)(C)CC)C)O |
| SMILES | CCC(CC(=O)OC1CC2C3(CCCC(C3CCC2(C4C1(C5=C(C(OC5=O)C)C(C4)O)C)C)(C)CC)C)O |
| Canonical SMILES | CCC(CC(=O)OC1CC2C3(CCCC(C3CCC2(C4C1(C5=C(C(OC5=O)C)C(C4)O)C)C)(C)CC)C)O |
| Synonyms | phyllactone A phyllactone B |
| PubChem Compound | 3081879 |
| Last Modified | Nov 11 2021 |
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